Cas no 886503-00-0 (Benzamide, 2,6-dichloro-4-(trifluoromethoxy)-)

• Product Name: Benzamide, 2,6-dichloro-4-(trifluoromethoxy)-
• CAS No: 886503-00-0
• MF: C₈H₄Cl₂F₃NO₂
• MW: 274.024070739746
• CID: 5234139
• Update Time: 2026-03-08

Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2,6-dichloro-4-(trifluoromethoxy)-

• Inchi： 1S/C8H4Cl2F3NO2/c9-4-1-3(16-8(11,12)13)2-5(10)6(4)7(14)15/h1-2H,(H2,14,15)
• InChI Key： NZGPGNGMYOJGAO-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=C(Cl)C=C(OC(F)(F)F)C=C1Cl

Additional information on Benzamide, 2,6-dichloro-4-(trifluoromethoxy)-

Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- (CAS No. 886503-00-0): An Overview of Its Structure, Properties, and Applications

Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- (CAS No. 886503-00-0) is a highly specialized compound with a unique molecular structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its aromatic benzene ring substituted with two chlorine atoms at the 2 and 6 positions and a trifluoromethoxy group at the 4 position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable reagent in various scientific and industrial processes.

The molecular formula of Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- is C₉H₅Cl₂F₃NO₂, and its molecular weight is approximately 277.04 g/mol. The compound is typically found as a white crystalline solid with a melting point ranging from 115 to 117°C. Its solubility in water is limited, but it is soluble in organic solvents such as dichloromethane, ethanol, and acetone. These solubility characteristics make it suitable for use in various chemical reactions and analytical techniques.

In terms of its chemical reactivity, Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- exhibits notable stability under standard conditions. However, it can undergo various transformations when exposed to specific reagents or conditions. For example, the chlorine atoms can be readily substituted in nucleophilic aromatic substitution reactions, while the trifluoromethoxy group can participate in electrophilic or nucleophilic reactions depending on the reaction conditions. These properties make it a versatile intermediate in organic synthesis.

The biological activity of Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- has been the subject of extensive research in recent years. Studies have shown that this compound possesses potent antimicrobial and antifungal properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- exhibited significant inhibitory effects against several strains of bacteria and fungi, including Staphylococcus aureus and Candida albicans.

In addition to its antimicrobial properties, Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- has also been investigated for its potential as an antitumor agent. Research conducted by a team at the National Cancer Institute found that this compound exhibited selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action appears to involve the disruption of cellular processes such as DNA replication and protein synthesis.

The pharmaceutical applications of Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- are not limited to its direct use as an active ingredient. It also serves as an important intermediate in the synthesis of more complex drug molecules. For example, it can be used as a building block in the development of novel antiviral agents or as a precursor in the synthesis of targeted drug delivery systems. The ability to fine-tune the chemical structure through functional group modifications further enhances its utility in drug design.

In the field of materials science, Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- has found applications as a functional additive in polymers and coatings. Its unique combination of aromaticity and fluorinated groups makes it an effective modifier for improving the thermal stability and mechanical properties of polymer materials. This has led to its use in high-performance coatings for automotive and aerospace applications.

The environmental impact of Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- is another area of ongoing research. While it is generally considered stable under standard environmental conditions, there are concerns about its potential bioaccumulation and persistence in aquatic ecosystems. Studies are being conducted to assess its biodegradability and ecotoxicological effects to ensure its safe use in industrial processes.

In conclusion, Benzamide, 2,6-dichloro-4-(trifluoromethoxy)- (CAS No. 886503-00-0) is a multifaceted compound with a diverse range of applications across multiple scientific disciplines. Its unique chemical structure endows it with valuable properties that make it an important reagent in organic synthesis, pharmaceutical development, materials science, and environmental studies. As research continues to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.